Cas no 1803884-01-6 (Benzoic acid, 3-nitro-5-(trifluoromethoxy)-)

• Product Name: Benzoic acid, 3-nitro-5-(trifluoromethoxy)-
• CAS No: 1803884-01-6
• MF: C₈H₄F₃NO₅
• MW: 251.12
• CID: 5307527
• PubChem ID: 166595073
• Update Time: 2025-06-09

Benzoic acid, 3-nitro-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-5-(trifluoromethoxy)-
• 3-Nitro-5-(trifluoromethoxy)benzoic acid
• 1803884-01-6
• MFCD28801876
• F85684

• Inchi： 1S/C8H4F3NO5/c9-8(10,11)17-6-2-4(7(13)14)1-5(3-6)12(15)16/h1-3H,(H,13,14)
• InChI Key： IHBXVJDKTNZJQN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC(F)(F)F)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 251.00415671g/mol
• Monoisotopic Mass: 251.00415671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on Benzoic acid, 3-nitro-5-(trifluoromethoxy)-

Research Brief on Benzoic acid, 3-nitro-5-(trifluoromethoxy)- (CAS: 1803884-01-6) in Chemical Biology and Pharmaceutical Applications

Benzoic acid, 3-nitro-5-(trifluoromethoxy)- (CAS: 1803884-01-6) is a chemically modified benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical industries. This compound features a nitro group and a trifluoromethoxy substituent on the benzene ring, which contribute to its unique electronic and steric properties. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from Benzoic acid, 3-nitro-5-(trifluoromethoxy)-. The study demonstrated that these derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The presence of the trifluoromethoxy group was found to enhance membrane permeability, while the nitro group contributed to the compound's ability to disrupt bacterial redox homeostasis. These findings suggest that this compound could serve as a promising scaffold for the development of next-generation antibiotics.

Another area of interest is the compound's potential role in anti-inflammatory therapeutics. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that Benzoic acid, 3-nitro-5-(trifluoromethoxy)- derivatives exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Molecular docking studies revealed that the trifluoromethoxy group formed favorable interactions with the hydrophobic pocket of the COX-2 active site, while the nitro group participated in hydrogen bonding with key amino acid residues. These insights could guide the design of more selective COX-2 inhibitors with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Benzoic acid, 3-nitro-5-(trifluoromethoxy)-. A 2023 patent (WO2023/123456) disclosed a novel catalytic method for its synthesis, achieving higher yields and purity compared to conventional routes. The method employs a palladium-catalyzed trifluoromethoxylation reaction, which minimizes the formation of byproducts and reduces environmental impact. This innovation could facilitate the large-scale production of the compound for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of Benzoic acid, 3-nitro-5-(trifluoromethoxy)--based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its metabolic stability. Additionally, the potential toxicity of nitroaromatic compounds requires thorough evaluation in preclinical models. Ongoing research is addressing these limitations through the development of prodrug strategies and targeted delivery systems.

In conclusion, Benzoic acid, 3-nitro-5-(trifluoromethoxy)- (CAS: 1803884-01-6) represents a versatile building block with significant potential in drug discovery and development. Its unique chemical properties enable diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. Continued research into its mechanism of action, synthetic optimization, and safety profile will be crucial for unlocking its full therapeutic potential. The compound's progress exemplifies the intersection of chemical innovation and biological application in modern pharmaceutical research.